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Compound of Interest

Compound Name: Aldicarb sulfone-13C2,d3

Cat. No.: B12057559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the critical data and methodologies

associated with the certificate of analysis for Aldicarb sulfone-¹³C₂,d₃, a stable isotope-labeled

internal standard essential for analytical and research applications.

Compound Identification and Specifications
Aldicarb sulfone-¹³C₂,d₃ is the deuterium and ¹³C labeled form of Aldicarb sulfone, a metabolite

of the carbamate pesticide Aldicarb.[1][2][3] It is primarily utilized as an internal standard in

analytical testing to ensure accurate quantification of Aldicarb sulfone in various matrices,

particularly in food safety and environmental monitoring.[4]

The following table summarizes the key quantitative data and physical properties typically

presented in a Certificate of Analysis for this compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12057559?utm_src=pdf-interest
https://gentaur.co.uk/shop/aldicarb-sulfone-13c2d3-id-51000942/
https://www.medchemexpress.com/aldicarb-sulfone-13c2-d3.html
https://www.medchemexpress.com/aldicarb-sulfone-13c2-d3.html?locale=ko-KR
https://witega.de/product/aldicarb-n-methyl-13cd3-carbamoyl-13c-sulfoxide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12057559?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification Reference

Chemical Name

[(2-methyl-2-

methylsulfonylpropylidene)ami

no] N-

(trideuteriomethyl)carbamate

[5]

CAS Number 1261170-76-6 [1][2][6][7]

Unlabeled CAS Number 1646-88-4 [2][5]

Molecular Formula C₅¹³C₂H₁₁D₃N₂O₄S [1][2][7]

Molecular Weight 227.27 g/mol [1][2][6][7]

Isotopic Purity
≥98 atom % ¹³C; ≥98 atom %

D
[6]

Chemical Purity ≥98% (CP) [6]

Appearance White solid [8]

Melting Point 132-135 °C [6]

Solubility Soluble in DMSO (10 mM) [1]

Storage Temperature -20°C [6]

Experimental Protocols for Analysis
The accurate quantification of Aldicarb and its metabolites, including Aldicarb sulfone, is critical.

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass

Spectrometry (LC-MS/MS) are the preferred analytical methods.[9][10][11]

Sample Preparation
A generic sample preparation workflow for fruits and vegetables is outlined below. The use of

Aldicarb sulfone-¹³C₂,d₃ as an internal standard early in this process is crucial for correcting

any analyte loss during extraction and cleanup.
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Analytical Workflow for Aldicarb Sulfone
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Caption: Workflow for the analysis of Aldicarb sulfone using an internal standard.
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Liquid Chromatography-Mass Spectrometry (LC-MS/MS)
Method
This method is designed for the quantitative determination of Aldicarb sulfone in various water

and food matrices.[12]

Instrumentation: A high-performance liquid chromatography system coupled with a tandem

mass spectrometer.

LC Column: A reverse-phase C18 column is typically used.

Mobile Phase: A gradient elution with water and methanol or acetonitrile, often with a

modifier like formic acid or ammonium acetate to improve ionization.

Ionization Mode: Positive ion mode is used for detection.[12]

MS/MS Transitions: Specific precursor-to-product ion transitions are monitored for both the

native Aldicarb sulfone and the stable isotope-labeled internal standard (Aldicarb sulfone-

¹³C₂,d₃). This provides high selectivity and sensitivity.

Role in Research and Drug Development
Aldicarb sulfone is a potent cholinesterase inhibitor.[3][13] Understanding its toxicokinetics and

metabolic fate is crucial. The use of stable isotope-labeled standards like Aldicarb sulfone-

¹³C₂,d₃ is indispensable for:

Metabolism Studies: Tracing the metabolic pathways of Aldicarb and its metabolites in

various biological systems.

Pharmacokinetic Analysis: Accurately quantifying the absorption, distribution, metabolism,

and excretion (ADME) of the compound.

Toxicology Research: Providing precise measurements in toxicological studies to establish

no-observed-effect levels (NOELs) and assess potential risks.

The metabolic pathway of Aldicarb generally involves oxidation to Aldicarb sulfoxide, which is

then more slowly oxidized to Aldicarb sulfone.[10][14]
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Metabolic Pathway of Aldicarb
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Caption: Simplified metabolic pathway of Aldicarb.

Safety and Handling
Aldicarb and its metabolites are highly toxic and should be handled with extreme care by

trained personnel in a laboratory setting.

Hazard Statements: H300 + H310 + H330 (Fatal if swallowed, in contact with skin, or if

inhaled).[6]

Precautionary Statements: P262 (Do not get in eyes, on skin, or on clothing), P280 (Wear

protective gloves/protective clothing/eye protection/face protection), P301 + P310 (IF

SWALLOWED: Immediately call a POISON CENTER or doctor/physician).[6]

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, lab coat, and eye

protection, should be worn at all times. All handling should be performed in a certified fume

hood.

This technical guide provides a summary of the information typically found in a Certificate of

Analysis for Aldicarb sulfone-¹³C₂,d₃ and its application. For specific lot data and detailed

handling instructions, always refer to the documentation provided by the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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